4-(4-methoxyphenoxy)-N-(4-morpholin-4-ylphenyl)butanamide

• IUPAC Name: 4-(4-methoxyphenoxy)-N-(4-morpholin-4-ylphenyl)butanamide
• InChI: InChI=1S/C21H26N2O4/c1-25-19-8-10-20(11-9-19)27-14-2-3-21(24)22-17-4-6-18(7-5-17)23-12-15-26-16-13-23/h4-11H,2-3,12-16H2,1H3,(H,22,24)
• InChI Key: UHHQFXHWMDVWMX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCCCC(=O)NC2=CC=C(C=C2)N3CCOCC3
• Molecular Formula: C21H26N2O4
• Molecular Weight: 370.4 g/mol

Description

4-(4-methoxyphenoxy)-N-(4-morpholin-4-ylphenyl)butanamide, also known as MPB, is a chemical compound that has been extensively studied for its potential as a therapeutic agent. MPB has shown promise in the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders.

Scientific Research Applications

Src Kinase Inhibition and Anticancer Activity : One of the pivotal applications of related compounds involves the optimization of kinase inhibitors, particularly targeting Src kinase activity, which plays a crucial role in cancer cell proliferation and survival. A study optimized analogs for increased inhibition of Src kinase activity, leading to compounds with potent inhibitory effects on Src-mediated cell proliferation. Such compounds could offer therapeutic strategies for treating cancers with aberrant Src activity (Boschelli et al., 2001).

Materials Science and Renewable Resins : In the realm of sustainable materials, derivatives related to the queried compound have been utilized in the synthesis of renewable thermosetting resins. For instance, a renewable bisphenol derived from eugenol, through olefin metathesis and hydrogenation, led to a new bis(cyanate) ester with high thermal stability and low water uptake. This demonstrates the compound's potential application in developing full-performance resins from sustainable feedstocks, suitable for maritime environments (Harvey et al., 2014).

Antioxidant Properties : The antioxidant properties of derivatives have been explored, with synthesized compounds exhibiting significant radical scavenging activities. Such activities are compared against standard antioxidants, highlighting the potential of these derivatives in mitigating oxidative stress, which is a contributing factor to various diseases including cancer and neurodegenerative disorders (Çetinkaya et al., 2012).

Anticonvulsant Activity : Research into the anticonvulsant activity of related compounds has led to the synthesis of new hybrid compounds combining chemical fragments of well-known antiepileptic drugs. These studies have shown promising results in preclinical seizure models, indicating potential applications in the treatment of epilepsy (Kamiński et al., 2015).

Antimicrobial and Antioxidant Activities : Metallophthalocyanines derived from related compounds have been investigated for their antimicrobial and antioxidant activities. These studies provide insights into the application of such compounds in fighting microbial infections and oxidative stress, further broadening the scope of their potential therapeutic uses (Unluer et al., 2019).